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Compound of Interest

Compound Name: Nickel carbonate

Cat. No.: B3432777 Get Quote

Ensuring the safe and compliant disposal of nickel carbonate is paramount for protecting

personnel and the environment. This document provides essential, step-by-step guidance for

researchers, scientists, and drug development professionals on the proper handling and

disposal of nickel carbonate waste in a laboratory setting. Adherence to these procedures is

critical due to the hazardous nature of this chemical.

Immediate Safety and Handling Precautions
Nickel carbonate is a hazardous substance that poses significant health risks. It is classified

as harmful if swallowed or inhaled, a skin and eye irritant, a respiratory and skin sensitizer, and

a suspected carcinogen and mutagen.[1][2][3][4] Furthermore, it is very toxic to aquatic life with

long-lasting effects.[1][3][4][5] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before handling nickel carbonate, ensure the following

PPE is worn:

Respiratory Protection: Use a NIOSH-MSHA approved respirator for dust.[6]

Eye Protection: Wear chemical safety goggles or a face shield.[3][7][8]

Hand Protection: Use protective gloves, such as butyl rubber or neoprene.[6]

Skin Protection: Wear suitable protective clothing, such as a lab coat, apron, or coveralls, to

prevent skin contact.[6][7]
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Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe in the dust.[1][2][7]

Use only in well-ventilated areas or under a chemical fume hood.[1][8]

Wash hands thoroughly after handling.[1][2][3]

Do not eat, drink, or smoke in areas where nickel carbonate is handled or stored.[1][2][7]

Nickel Carbonate Properties
The following table summarizes key quantitative data for nickel carbonate:

Property Value

Appearance Light green, odorless powder

Molecular Formula NiCO3

Molecular Weight 118.69 g/mol

pH Not applicable

Melting Point Decomposes

Boiling Point Not applicable

Solubility in water Insoluble

Note: Some properties are not applicable or data is unavailable in the provided search results.

Step-by-Step Disposal Protocol
The disposal of nickel carbonate must be managed as hazardous waste in compliance with all

federal, state, and local regulations.[6][9] Do not dispose of nickel carbonate down the drain

or in regular trash.[1]

1. Waste Collection:
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Collect all solid nickel carbonate waste, including residues and contaminated materials
(e.g., weighing paper, gloves), in a designated, compatible, and clearly labeled hazardous
waste container.
The container must be in good condition, securely sealed, and made of a material
compatible with nickel carbonate.

2. Labeling:

Label the hazardous waste container with the words "Hazardous Waste."
Clearly identify the contents as "Nickel Carbonate."
Indicate the specific hazards (e.g., "Toxic," "Environmental Hazard").
Note the accumulation start date (the date the first piece of waste was placed in the
container).

3. Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.
Ensure the storage area is away from incompatible materials such as strong acids.[6]
The storage location should have secondary containment to prevent the release of material
in case of a leak.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.
Provide the EHS or contractor with accurate information about the waste, including its
identity and quantity.
Follow all institutional and contractor-specific procedures for waste pickup.

Spill Cleanup Procedure
In the event of a nickel carbonate spill, follow these steps:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.[9]

Ensure Proper PPE: Do not attempt to clean up a spill without the appropriate PPE as

outlined above.
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Clean the Spill:

For small spills, carefully sweep or vacuum up the spilled material. Avoid generating dust.

[3] Do not use dry sweeping methods.[9]

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

hazardous waste container.

Decontaminate the Area: Once the solid material is removed, decontaminate the spill area

with soap and water.[6] Collect the cleaning water and any contaminated wipes for disposal

as hazardous waste.

Seek Medical Attention if Necessary: If there has been any exposure, wash the affected skin

or eyes thoroughly with water and seek immediate medical attention.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of nickel
carbonate waste.
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Caption: Workflow for the proper disposal of nickel carbonate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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